Cas no 136832-72-9 (Benzoic acid, 3-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-)

• Product Name: Benzoic acid, 3-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-
• CAS No: 136832-72-9
• MF: C₁₃H₁₀N₂O₇S
• MW: 338.292702198029
• CID: 1240981
• PubChem ID: 15055343
• Update Time: 2025-04-20

Benzoic acid, 3-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(4-hydroxy-3-nitrophenyl)sulfonyl]amino]-
• 3-[(4-hydroxy-3-nitrophenyl)sulfonylamino]benzoic acid
• 136832-72-9
• 3-[(4-Hydroxy-3-nitrobenzene-1-sulfonyl)amino]benzoic acid
• DTXSID70567635

• Inchi： 1S/C13H10N2O7S/c16-12-5-4-10(7-11(12)15(19)20)23(21,22)14-9-3-1-2-8(6-9)13(17)18/h1-7,14,16H,(H,17,18)
• InChI Key： IITIQDAXPHBWCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 338.0209
• Monoisotopic Mass: 338.02087184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 146.84